6-Methoxy-D-tryptophan

• IUPAC Name: (2R)-2-amino-3-(6-methoxy-1H-indol-3-yl)propanoic acid
• InChI: InChI=1S/C12H14N2O3/c1-17-8-2-3-9-7(4-10(13)12(15)16)6-14-11(9)5-8/h2-3,5-6,10,14H,4,13H2,1H3,(H,15,16)/t10-/m1/s1
• InChI Key: ASMBUJRMSWTSLE-SNVBAGLBSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)C(=CN2)CC(C(=O)O)N
• Isomeric SMILES: COC1=CC2=C(C=C1)C(=CN2)C[C@H](C(=O)O)N
• Molecular Formula: C12H14N2O3
• DSSTOX Substance ID: DTXSID70726821
• Molecular Weight: 234.25 g/mol
• CAS RN: 399030-99-0

Description

6-Methoxy-D-tryptophan is a compound with the molecular formula C12H14N2O3. It is primarily used for research and development purposes and is not intended for medicinal or household use.

Molecular Structure Analysis

The molecular structure of 6-Methoxy-D-tryptophan consists of 12 carbon atoms, 14 hydrogen atoms, 2 nitrogen atoms, and 3 oxygen atoms. The molecular weight is approximately 234.25 Da.

Scientific Research Applications

Synthesis and Bioactive Compound Production

6-Methoxy-D-tryptophan has been a focal point in the synthesis of biologically important tryptophan derivatives. Ma et al. (2001) demonstrated its synthesis through a palladium-catalyzed heteroannulation reaction, which is vital for producing optically active tryptophan derivatives. This synthesis method is significant for preparing compounds like L-isotryptophan and L-benz[f]tryptophan. Importantly, the synthesized 6-Methoxy-D-tryptophan was used for large-scale production, facilitating entry into various ring-A oxygenated indole alkaloids when coupled with the asymmetric Pictet-Spengler reaction (Ma et al., 2001).

Enzymatic Studies and Biological Applications

The study of tryptophan analogs, like 6-Methoxy-D-tryptophan, extends to enzymatic research and biological applications. For example, Zhou et al. (2004) used 7-methoxy-d-tryptophan for the enantiospecific synthesis of indole alkaloids, indicating the compound's utility in regiospecific and stereospecific syntheses (Zhou et al., 2004). Similarly, the synthesis of 6-methoxytryptophan derivatives and their applications in total synthesis of tryprostatin A1, as reported by Gan et al. (1997), demonstrate the versatility of 6-Methoxy-D-tryptophan in the preparation of complex molecular structures (Gan et al., 1997).

Tryptophan Analogues in Medicinal Chemistry

In medicinal chemistry, the synthesis and application of tryptophan analogues, including 6-Methoxy-D-tryptophan, are of significant interest. Safdy et al. (1982) explored the synthesis of tryptophan analogues with varying positions and found that some analogues exhibited antihypertensive activity in rats, highlighting the potential therapeutic applications of these compounds (Safdy et al., 1982).

Safety and Hazards

6-Methoxy-D-tryptophan should be handled with care to avoid dust formation and inhalation. Contact with skin and eyes should be avoided, and adequate ventilation should be ensured during handling.

Future Directions

While specific future directions for 6-Methoxy-D-tryptophan are not mentioned in the literature, research into the synthesis and properties of tryptophan derivatives continues to be an active area of study.